Cas no 2169518-05-0 (3-isothiocyanatobutanoic acid)

• Product Name: 3-isothiocyanatobutanoic acid
• CAS No: 2169518-05-0
• MF: C₅H₇NO₂S
• MW: 145.179579973221
• CID: 6478114
• PubChem ID: 53430606
• Update Time: 2025-09-24

3-isothiocyanatobutanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-isothiocyanatobutanoic acid
• EN300-1458813
• 2169518-05-0
• SCHEMBL1364812

• Inchi： 1S/C5H7NO2S/c1-4(6-3-9)2-5(7)8/h4H,2H2,1H3,(H,7,8)
• InChI Key： WBIBRSCESFOPBN-UHFFFAOYSA-N
• SMILES： S=C=NC(C)CC(=O)O

Computed Properties

• Exact Mass: 145.01974964g/mol
• Monoisotopic Mass: 145.01974964g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 9
• Rotatable Bond Count: 3
• Complexity: 151
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 81.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acids and conjugates